Cas no 881673-35-4 (1H-Pyrrole-3-carboxaldehyde, 1-(methylsulfonyl)-5-phenyl-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 1-(methylsulfonyl)-5-phenyl-
• CAS No: 881673-35-4
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1917343
• PubChem ID: 86232916
• Update Time: 2025-04-21

1H-Pyrrole-3-carboxaldehyde, 1-(methylsulfonyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 1-(methylsulfonyl)-5-phenyl-
• 1-Methanesulfonyl-5-phenyl-1H-pyrrole-3-carbaldehyde, 95%
• 1-(Methylsulfonyl)-5-phenyl-1H-pyrrole-3-carbaldehyde
• SCHEMBL1156091
• FSBVOSPTPMJJTK-UHFFFAOYSA-N
• 1-methylsulfonyl-5-phenylpyrrole-3-carbaldehyde
• MFCD11875779
• 1-Methanesulfonyl-5-phenyl-1H-pyrrole-3-carbaldehyde
• DB-215707
• 881673-35-4

• Inchi： 1S/C12H11NO3S/c1-17(15,16)13-8-10(9-14)7-12(13)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： FSBVOSPTPMJJTK-UHFFFAOYSA-N
• SMILES： S(C)(N1C=C(C=O)C=C1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 249.04596439Da
• Monoisotopic Mass: 249.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles